N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide

• Molecular Formula: C21H19N3O7S2
• Molecular Weight: 489.5 g/mol
• IUPAC Name: N-(2-nitrophenyl)-2-[(5Z)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C21H19N3O7S2/c1-29-15-8-12(9-16(30-2)19(15)31-3)10-17-20(26)23(21(32)33-17)11-18(25)22-13-6-4-5-7-14(13)24(27)28/h4-10H,11H2,1-3H3,(H,22,25)/b17-10-
• InChI Key: UXZNAXWTPXGDID-YVLHZVERSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3[N+](=O)[O-]

Description

N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide is a compound with potential applications in scientific research. It is a thiazolidinone derivative that has been synthesized using a variety of methods. The compound has been found to have a mechanism of action that involves the inhibition of certain enzymes, leading to biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide involves the inhibition of certain enzymes. Specifically, the compound has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which can have biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide are related to its mechanism of action. The inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine, which can have effects on the nervous system. For example, increased acetylcholine levels have been associated with improved cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide in lab experiments is its ability to inhibit acetylcholinesterase. This can be useful in studying the mechanisms of this enzyme and its role in the nervous system. However, there are also limitations to its use. For example, the compound may have off-target effects on other enzymes, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide. One area of interest is in the development of new drugs based on the structure of this compound. Another area of interest is in the study of the compound's effects on other enzymes and its potential for use in the treatment of other diseases. Additionally, further research could be done to elucidate the compound's mechanism of action and its effects on the nervous system.

Synthesis Methods

The synthesis of N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide has been achieved using a variety of methods. One such method involves the reaction of 2-nitrobenzaldehyde with thiourea in the presence of acetic acid to form 2-mercapto-3-nitrobenzaldehyde. This intermediate is then reacted with 5-(3,4,5-trimethoxybenzylidene)-2,4-thiazolidinedione and acetic anhydride to form the final product.

Scientific Research Applications

N-{2-nitrophenyl}-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide has potential applications in scientific research. One area of interest is in the field of medicinal chemistry, where the compound could be used as a lead compound for the development of new drugs. Another area of interest is in the field of enzyme inhibition, where the compound could be used to study the mechanisms of certain enzymes.